2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[2-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C14H13FN4O3S/c15-8-2-1-3-9(4-8)17-13(22)7-23-14-18-10(5-11(16)20)6-12(21)19-14/h1-4,6H,5,7H2,(H2,16,20)(H,17,22)(H,18,19,21)
• InChI Key: HWHVIVCNHKBLHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CSC2=NC(=CC(=O)N2)CC(=O)N
• Molecular Formula: C14H13FN4O3S
• Molecular Weight: 336.34 g/mol

Description

The compound 2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-fluorophenyl)acetamide has been the subject of research due to its potential antiviral properties, particularly against SARS-CoV-2, the virus responsible for COVID-19. The studies have focused on the synthesis, molecular structure, and chemical properties of this compound, as well as its potential as a drug candidate based on its interaction with viral proteins.

Synthesis Analysis

The synthesis of the compound has been achieved, and its structure was characterized using spectroscopic methods such as FT-IR and FT-Raman. The synthesis process is not detailed in the provided papers, but the characterization suggests that the compound was successfully synthesized and its structure confirmed .

Molecular Structure Analysis

The molecular structure of the compound has been analyzed using density functional theory (B3LYP method with the 6-311G++(d,p) basis set

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• A study on radiosynthesis of selective radioligands for imaging the translocator protein (18 kDa) with PET highlighted the synthesis of compounds within a series that closely relates to 2-((4-(2-amino-2-oxoethyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-fluorophenyl)acetamide, demonstrating the potential for in vivo imaging applications (Dollé et al., 2008).
• Research on the chemical reactivity and biological evaluation of novel pyrimidine derivatives, including N-pyrimidinylacetamide, shows the compound's versatility as a building block for constructing nitrogen heterocyclic compounds, suggesting its significance in synthesizing biologically active molecules (Farouk et al., 2021).

Biological Evaluation and Potential Applications

• A quantum chemical study provided insight into the molecular structure, spectroscopic analysis, and antiviral potential against COVID-19 for a similar compound, emphasizing its significant antiviral potency through molecular docking against SARS-CoV-2 protein, indicating potential therapeutic applications (Mary et al., 2020).
• Synthesis and antitumor activities of derivatives have been explored, indicating that such compounds may possess selective anti-tumor activities, with the configuration of the compound contributing to its efficacy, further underscoring the therapeutic potential in oncology (Xiong Jing, 2011).
• Investigations into the reaction of pyrimidine derivatives under microwave irradiation for the synthesis of related compounds have highlighted their potential in producing derivatives with significant biological activities, showcasing the compound's utility in medicinal chemistry (Davoodnia et al., 2009).